Cas no 2229387-08-8 (2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229387-08-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5853374
• PubChem ID: 165836471
• Update Time: 2025-11-02

2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• 2229387-08-8
• EN300-1833264

• Inchi： 1S/C10H13NO3/c1-5-6(4-11-14-5)7-8(9(12)13)10(7,2)3/h4,7-8H,1-3H3,(H,12,13)
• InChI Key： XKNCHBXDBQQFLV-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NOC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid

Research Briefing on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS: 2229387-08-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS: 2229387-08-8) as a promising compound with potential therapeutic applications. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique cyclopropane and oxazole moieties, has garnered attention due to its structural novelty and potential as a scaffold for drug discovery. Recent studies have explored its role as an intermediate in the synthesis of more complex bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The presence of the oxazole ring, known for its bioisosteric properties, enhances the compound's ability to interact with biological targets.

One of the key findings from recent research is the compound's efficacy in inhibiting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid exhibited potent inhibitory activity against bacterial efflux pumps, suggesting its potential in addressing antibiotic resistance. The study utilized molecular docking and in vitro assays to validate these findings.

Another area of interest is the compound's application in agrochemical research. Preliminary data from a 2024 report by the European Journal of Chemical Biology indicated that the molecule could serve as a precursor for novel pesticides, owing to its stability and bioactivity against plant pathogens. Researchers highlighted its low environmental toxicity, making it a candidate for sustainable agricultural solutions.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts are focused on structural modifications to improve its bioavailability and reduce potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these avenues further.

In conclusion, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS: 2229387-08-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a compelling subject for ongoing and future studies. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to yield significant contributions to drug discovery and agrochemical innovation.